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Compound of Interest

Compound Name: Iron(III) perchlorate hydrate

Cat. No.: B098410 Get Quote

Technical Support Center: Iron(III) Perchlorate
Hydrate
This guide provides essential safety information for researchers, scientists, and drug

development professionals working with iron(III) perchlorate hydrate. Please consult this

information carefully to avoid hazardous conditions during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with iron(III) perchlorate hydrate?

A1: Iron(III) perchlorate hydrate is a strong oxidizer and poses a significant fire and explosion

risk, especially when in contact with combustible or organic materials.[1][2][3][4] It is also

hygroscopic, meaning it readily absorbs moisture from the air.[1][4] The substance can cause

skin and serious eye irritation, as well as respiratory irritation.[2][4] Extreme care should be

taken as it is potentially explosive.[5]

Q2: What specific materials are incompatible with iron(III) perchlorate hydrate?

A2: You must avoid contact with a range of materials, including:

Reducing agents[1][6][7]

Combustible materials[1][6][7]
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Organic materials[3][6]

Strong acids[6][8]

Powdered metals[6][8]

Magnesium[6][8]

Mixtures with these substances can be shock-sensitive and may lead to fire or explosions.[3][6]

Q3: What environmental conditions should be strictly avoided?

A3: To ensure safety, avoid the following conditions:

Excess heat: Do not expose the compound to high temperatures or sources of ignition like

sparks or open flames.[1][2][7]

Moisture: As the compound is hygroscopic, it should be protected from moist air or water.[1]

[7] It is recommended to store it under an inert atmosphere like nitrogen.[4]

Q4: Are there specific storage recommendations for iron(III) perchlorate hydrate?

A4: Yes, proper storage is critical. Store in a tightly closed, original container in a dry, cool, and

well-ventilated area.[4][7][9] It should be kept separate from incompatible materials, particularly

combustibles and organic substances.[6][7][10]

Q5: What happens if iron(III) perchlorate hydrate decomposes?

A5: Hazardous decomposition products include hydrogen chloride and iron oxides, which can

be released, particularly under fire conditions.[1][6]
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Issue Encountered Potential Cause Recommended Action

Spill of solid material
Accidental mishandling during

transfer.

Evacuate the area. Avoid

generating dust.[6] Wearing

appropriate personal protective

equipment (PPE), sweep up

the material and place it into a

suitable, labeled container for

disposal.[4][11] Do not let the

product enter drains.[6]

Discoloration or caking of the

solid

Absorption of moisture due to

improper storage.

The material may be

compromised. Do not use it.

Review your storage

procedures to ensure the

container is tightly sealed and

stored in a dry environment.[4]

[6]

Unexpected reaction or fuming
Contamination with an

incompatible material.

If it is safe to do so, isolate the

container. Evacuate the

immediate area and alert

safety personnel. Do not

attempt to neutralize or clean

up without proper training and

equipment.

Skin or eye contact
Inadequate personal protective

equipment.

For skin contact, immediately

wash with plenty of soap and

water for at least 15 minutes.

[1][4] For eye contact, rinse

cautiously with water for

several minutes, removing

contact lenses if present and

easy to do.[2][4] Seek medical

attention if irritation persists.[1]

[2]
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Quantitative Safety Data
Specific quantitative data for properties such as decomposition temperature and shock

sensitivity of iron(III) perchlorate hydrate are not consistently available in standard safety

data sheets.[1][6] The primary safety focus should be on its strong oxidizing nature and its

reactivity with incompatible materials.

Parameter Value Source

Oxidizing Properties Strong Oxidizer, Category 2 [2][6]

Hazard Statements

H272: May intensify fire;

oxidizerH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Experimental Protocol: Safe Handling of Iron(III)
Perchlorate Hydrate
This protocol outlines the minimum safety requirements for handling iron(III) perchlorate
hydrate. Always consult your institution's specific safety guidelines and the material's Safety

Data Sheet (SDS) before beginning any work.

1. Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile rubber), a lab coat, and chemical safety goggles or a face

shield.[1][2][6]

2. Engineering Controls:

Handle the material in a well-ventilated area, preferably within a chemical fume hood.[4][6]

Ensure an eyewash station and safety shower are readily accessible.[11][12]

3. Handling Procedures:
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Before use, inspect the container for any signs of damage or contamination.

Avoid the formation of dust.[4][6]

Use non-metallic (e.g., Teflon-coated) spatulas and tools to prevent friction and sparks.

Weigh out only the minimum amount of material required for your experiment.

Keep the container tightly closed when not in use.[2][4]

4. Waste Disposal:

Dispose of unused material and contaminated items as hazardous waste in accordance with

local, state, and federal regulations. Do not mix with other waste, especially combustible

materials.[8]

Hazard Relationship Diagram

Conditions to Avoid
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Fire / Explosion Hazard
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can lead to
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Caption: Logical relationships of conditions to avoid with Iron(III) Perchlorate Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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